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Compound of Interest

Compound Name: Dimex

Cat. No.: B094397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethoate, a widely utilized organophosphate insecticide, is chemically identified as O,O-

dimethyl S-[2-(methylamino)-2-oxoethyl] phosphorodithioate.[1] This guide provides a

comprehensive overview of its chemical structure, properties, and the methodologies used for

its synthesis and characterization, tailored for a technical audience.

Chemical Identity and Physicochemical Properties
The fundamental structural and physical characteristics of Dimethoate are summarized below.

These properties are crucial for understanding its behavior in biological and environmental

systems.

Table 1: Chemical Identifiers for Dimethoate
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Identifier Value

IUPAC Name
O,O-dimethyl S-[2-(methylamino)-2-oxoethyl]

phosphorodithioate[1]

SMILES String CNC(=O)CSP(=S)(OC)OC[1]

InChI Key MCWXGJITAZMZEV-UHFFFAOYSA-N[1]

Molecular Formula C5H12NO3PS2[1]

CAS Number 60-51-5[1]

Table 2: Physicochemical Properties of Dimethoate

Property Value

Molar Mass 229.26 g/mol [1]

Appearance Grey-white crystalline solid[1]

Density 1.3 g/cm³ (solid)[1]

Melting Point 43 to 45 °C[1]

Boiling Point 117 °C at 10 Pa[1]

Solubility in Water 2.5 g/100 mL[1]

Synthesis and Structural Elucidation: Experimental
Protocols
The synthesis and structural confirmation of Dimethoate involve specific chemical reactions

and analytical techniques.

Synthesis of Dimethoate
A common industrial synthesis of Dimethoate involves a multi-step process. The following

protocol is based on established methodologies:
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Formation of O,O-dimethyl phosphorodithioate: Phosphorus pentasulfide is reacted with

methanol. This reaction is typically carried out in the presence of a catalyst. The resulting

O,O-dimethyl phosphorodithioate is then converted to its sodium salt.

Reaction with N-methyl-2-chloroacetamide: The sodium salt of O,O-dimethyl

phosphorodithioate is reacted with N-methyl-2-chloroacetamide. This reaction is often

performed in a continuous reactor system to generate the crude Dimethoate.

Purification: The crude product is then purified, commonly through reduced pressure

distillation, to yield the final Dimethoate product.[2]

Structural Characterization Protocols
The confirmation of the chemical structure of synthesized Dimethoate is achieved through

various spectroscopic methods.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of Dimethoate

typically shows a molecular ion peak corresponding to its molecular weight. Fragmentation

patterns can be analyzed to confirm the presence of key structural motifs.

Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy reveals

characteristic absorption bands for the functional groups present in Dimethoate. Key

expected peaks would include those for P=S, P-O-C, C=O (amide), and N-H bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provides

detailed information about the chemical environment of the hydrogen and carbon atoms in

the molecule, allowing for a complete structural assignment.

Mechanism of Action and Metabolism
Dimethoate exerts its insecticidal effect by inhibiting the enzyme acetylcholinesterase (AChE),

a critical component of the nervous system.[1] Its metabolism in biological systems is a key

factor in its toxicity.

Acetylcholinesterase Inhibition Pathway
The diagram below illustrates the mechanism by which Dimethoate disrupts nerve function.
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Caption: Mechanism of Acetylcholinesterase Inhibition by Dimethoate.

Metabolic Pathway of Dimethoate
Upon entering a biological system, Dimethoate undergoes metabolic transformation, primarily

through oxidation, to its more potent and toxic metabolite, Omethoate.
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Caption: Metabolic Pathway of Dimethoate to Omethoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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